Cas no 1503127-30-7 (2-(5-bromo-2-chlorophenyl)morpholine)

• Product Name: 2-(5-bromo-2-chlorophenyl)morpholine
• CAS No: 1503127-30-7
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 6005946
• PubChem ID: 83745002
• Update Time: 2025-06-09

2-(5-bromo-2-chlorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chlorophenyl)morpholine
• EN300-1893350
• 1503127-30-7

• Inchi： 1S/C10H11BrClNO/c11-7-1-2-9(12)8(5-7)10-6-13-3-4-14-10/h1-2,5,10,13H,3-4,6H2
• InChI Key： FHUCNPQKPWQZSV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1CNCCO1)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(5-bromo-2-chlorophenyl)morpholine

Introduction to 2-(5-bromo-2-chlorophenyl)morpholine (CAS No. 1503127-30-7)

2-(5-bromo-2-chlorophenyl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1503127-30-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The presence of both bromo and chloro substituents on the aromatic ring, combined with the morpholine moiety, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The compound belongs to the class of morpholine derivatives, which are known for their broad spectrum of pharmacological effects. Morpholine derivatives have been extensively studied for their roles in various therapeutic applications, including antiviral, antibacterial, and anti-inflammatory agents. The specific substitution pattern in 2-(5-bromo-2-chlorophenyl)morpholine enhances its interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in interest regarding small molecule modulators that can interact with complex biological pathways. 2-(5-bromo-2-chlorophenyl)morpholine has been explored in several preclinical studies for its potential to modulate enzymes and receptors involved in disease mechanisms. Its ability to penetrate cell membranes and exert intracellular effects makes it an attractive candidate for developing novel therapeutic strategies.

One of the most compelling aspects of 2-(5-bromo-2-chlorophenyl)morpholine is its structural versatility. The bromo and chloro groups provide multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility has enabled the synthesis of numerous analogs, each with distinct biological activities. Such structural diversity is crucial for optimizing drug candidates and improving their efficacy and selectivity.

The synthesis of 2-(5-bromo-2-chlorophenyl)morpholine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired aromatic ring structure. These synthetic approaches not only enhance the efficiency of production but also open avenues for scaling up processes for industrial applications.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(5-bromo-2-chlorophenyl)morpholine. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential drug candidates before experimental validation. These computational tools help in rationalizing the design of new derivatives by providing insights into their interactions with biological targets.

The pharmacological profile of 2-(5-bromo-2-chlorophenyl)morpholine has been evaluated through various in vitro and in vivo assays. Initial studies suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. This has prompted further investigation into its potential as an anti-inflammatory agent. Additionally, its interaction with membrane-bound receptors has been explored, revealing promising effects on neurotransmitter signaling pathways.

Another area of interest is the antimicrobial activity of 2-(5-bromo-2-chlorophenyl)morpholine. Resistance to conventional antibiotics poses a significant challenge in modern medicine, necessitating the discovery of novel antimicrobial agents. Preliminary data indicate that this compound demonstrates efficacy against a range of bacterial strains, including those resistant to standard treatments. This finding underscores its potential as a lead compound for developing new antibiotics.

The development of 2-(5-bromo-2-chlorophenyl)morpholine into a viable therapeutic entity requires rigorous testing to assess its safety and efficacy. Preclinical trials are essential for evaluating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies also help in identifying any potential toxicities associated with long-term use.

Collaborative efforts between academic institutions and pharmaceutical companies have been pivotal in advancing the research on 2-(5-bromo-2-chlorophenyl)morpholine. Such partnerships facilitate the integration of expertise from different disciplines, including organic chemistry, biochemistry, and pharmacology. This interdisciplinary approach is crucial for translating laboratory findings into clinical applications.

The future prospects of 2-(5-bromo-2-chlorophenyl)morpholine are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems may further enhance its bioavailability and target specificity. Additionally, exploring its role in combination therapies could provide synergistic benefits by targeting multiple disease pathways simultaneously.

In conclusion, 2-(5-bromo-2-chlorophenyl)morpholine (CAS No. 1503127-30-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable compound for drug discovery efforts. Continued research and development will be essential to unlock its full therapeutic potential and address unmet medical needs.